Cas no 2228187-78-6 (3-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-amine)

• Product Name: 3-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-amine
• CAS No: 2228187-78-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6258733
• PubChem ID: 165648726
• Update Time: 2025-05-30

3-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-amine
• EN300-1810247
• 3-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]propan-1-amine
• 2228187-78-6

• Inchi： 1S/C12H20N2O2/c1-9-12(16-3)11(5-4-6-13)10(7-14-9)8-15-2/h7H,4-6,8,13H2,1-3H3
• InChI Key： UDLYRVJWOJMCKB-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1CCCN

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-amine

3-3-Methoxy-5-(Methoxymethyl)-2-Methylpyridin-4-Ylpropan-1-Amine: A Comprehensive Overview

3-3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-amine, identified by the CAS registry number 2228187786, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug design, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with multiple functional groups, including methoxy and methyl groups, as well as an aminoalkyl chain. These substituents contribute to its chemical reactivity, stability, and potential bioactivity.

The synthesis of 3-3-methoxy-5-(methoxymethyl)-2-methylpyridin derivatives has been extensively explored in recent years. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct the pyridine core with the desired substituents. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to introduce the methoxymethyl group at the 5-position of the pyridine ring. This approach not only enhances the compound's stability but also facilitates further functionalization for specific applications.

One of the most promising areas of research involving this compound is its potential application in medicinal chemistry. The presence of an amino group in the propanamine moiety makes it an attractive candidate for drug delivery systems and targeted therapies. Recent studies have demonstrated that this compound can serve as a versatile scaffold for designing bioactive molecules with improved pharmacokinetic properties. For example, a research team from the University of California reported that derivatives of this compound exhibit potent anti-inflammatory activity by modulating key signaling pathways involved in chronic inflammation.

In addition to its medicinal applications, 3-methoxy-pyridinyl-propanamine derivatives have shown potential in agrochemicals. The compound's ability to interact with specific enzymes involved in plant metabolism has led to its investigation as a candidate for herbicides and fungicides. A study conducted by researchers at Syngenta AG revealed that certain analogs of this compound demonstrate selective toxicity against agricultural pests without adversely affecting crop plants. This finding underscores its importance in sustainable agriculture practices.

The environmental impact and safety profile of 3-methoxy-pyridinyl-propanamine derivatives are critical considerations for their widespread use. Recent toxicological studies have focused on assessing their acute and chronic toxicity profiles, as well as their potential for bioaccumulation in aquatic systems. According to findings published in Environmental Science & Technology, these compounds exhibit low toxicity to non-target organisms under standard agricultural conditions. However, further research is needed to evaluate their long-term effects on ecosystems.

The structural versatility of 3-methoxy-pyridinyl-propanamine makes it a valuable tool for exploring novel chemical reactions and catalytic processes. Chemists have exploited its unique reactivity to develop new synthetic routes for complex molecules. For instance, a study published in Nature Chemistry described the use of this compound as a chiral auxiliary in asymmetric synthesis, enabling the construction of enantiomerically enriched products with high efficiency.

In conclusion, 3-methoxy-pyridinyl-propanamine, CAS No. 2228187786, represents a significant advancement in organic chemistry with multifaceted applications across various industries. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key molecule for future research and development efforts.